Cas no 114969-79-8 (5-Chloro-4-methylpyrimidine-2-carbonitrile)

5-Chloro-4-methylpyrimidine-2-carbonitrile is a heterocyclic organic compound featuring a pyrimidine core substituted with chloro, methyl, and cyano functional groups. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the cyano moiety offers opportunities for further functionalization via nucleophilic addition or cyclization. Its methyl substitution contributes to steric and electronic modulation, influencing regioselectivity in downstream reactions. The compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where its balanced reactivity and stability enable efficient derivatization. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

5-Chloro-4-methylpyrimidine-2-carbonitrile structure

114969-79-8 structure

Product Name:5-Chloro-4-methylpyrimidine-2-carbonitrile

CAS No:114969-79-8

MF:C₆H₄ClN₃

MW:153.569059371948

CID:1031474

PubChem ID:13860976

Update Time:2025-11-05

5-Chloro-4-methylpyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-4-methylpyrimidine-2-carbonitrile
- 114969-79-8
- DTXSID00551365
- EN300-6729629
- SB56366
- 2-Pyrimidinecarbonitrile, 5-chloro-4-methyl-
- DB-332923
- Z1813124737
- Inchi： 1S/C6H4ClN3/c1-4-5(7)3-9-6(2-8)10-4/h3H,1H3
- InChI Key： DVEAHBJWTRUMQV-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C#N)N=C1C

Computed Properties

Exact Mass: 153.0093748g/mol
Monoisotopic Mass: 153.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 49.6Å²

5-Chloro-4-methylpyrimidine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM165431-1g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	1g	$729	2021-08-05
Chemenu	CM165431-1g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	1g	$677	2023-02-19
Enamine	EN300-6729629-0.05g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	0.05g	$432.0	2023-05-29
Enamine	EN300-6729629-0.1g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	0.1g	$564.0	2023-05-29
Enamine	EN300-6729629-0.25g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	0.25g	$806.0	2023-05-29
Enamine	EN300-6729629-0.5g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	0.5g	$1269.0	2023-05-29
Enamine	EN300-6729629-1.0g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	1g	$1629.0	2023-05-29
Enamine	EN300-6729629-2.5g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	2.5g	$3191.0	2023-05-29
Enamine	EN300-6729629-5.0g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	5g	$4722.0	2023-05-29
Enamine	EN300-6729629-10.0g	5-chloro-4-methylpyrimidine-2-carbonitrile	114969-79-8	95%	10g	$7004.0	2023-05-29